Cas no 1368511-54-9 (5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1368511-54-9
• MF: C₁₀H₅ClFNO₃
• MW: 241.603005170822
• CID: 6474716
• PubChem ID: 80502929
• Update Time: 2025-10-29

5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• 1368511-54-9
• AKOS019067280
• EN300-1983034

• Inchi： 1S/C10H5ClFNO3/c11-7-3-5(1-2-8(7)12)9-6(10(14)15)4-13-16-9/h1-4H,(H,14,15)
• InChI Key： HFZRMCYCVXCACE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=C(C(=O)O)C=NO1)F

Computed Properties

• Exact Mass: 240.9941989g/mol
• Monoisotopic Mass: 240.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 1368511-54-9)

5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid, with the CAS number 1368511-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The< strong>3-chloro-4-fluorophenyl moiety in the compound's structure is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets. This feature has made 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid a subject of extensive research for its potential as an intermediate in the synthesis of novel pharmaceutical agents. The oxazole ring itself is a well-studied scaffold in medicinal chemistry, known for its ability to interact with various biological receptors and enzymes.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific combination of substituents in 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 4-position of the oxazole ring provides a reactive site for further functionalization, allowing chemists to design and synthesize derivatives with tailored properties. This flexibility has made 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid an attractive candidate for use in library synthesis programs aimed at identifying new drug candidates.

The synthesis of 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that highlight the compound's complexity and the skill required to produce it in high yield and purity. The process typically begins with the preparation of a halogenated aromatic precursor, followed by cyclization to form the oxazole ring. Subsequent functional group transformations are then performed to introduce the carboxylic acid group at the appropriate position.

The presence of both chlorine and fluorine atoms on the aromatic ring is not arbitrary; these halogens play crucial roles in modulating the electronic properties of the molecule. Chlorine is known to be an electron-withdrawing group, which can influence the reactivity of adjacent functional groups. Fluorine, on the other hand, is smaller than chlorine but also electron-withdrawing, albeit less strongly. The combined effect of these two substituents can lead to enhanced binding interactions with biological targets, making 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid a potent candidate for drug development.

In recent years, computational methods have been increasingly used to study the properties of complex molecules like 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid. These methods allow researchers to predict how the molecule will behave in different environments and how it might interact with biological targets. Such predictions can significantly reduce the time and cost associated with experimental testing, making computational studies an indispensable tool in modern drug discovery.

The potential applications of 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid extend beyond traditional pharmaceuticals. For instance, its structural features make it a suitable candidate for use in agrochemicals and specialty chemicals. The ability to modify its structure allows chemists to tailor its properties for specific applications in these industries.

The safety and handling of 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid are important considerations for researchers who work with this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures should always be followed to ensure safety. This includes working in a wellventilated area and using appropriate personal protective equipment.

The future prospects for 5-(3-chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid are bright given its unique structural features and potential applications. As research continues in this area, new derivatives and analogs are likely to be discovered that offer even greater therapeutic benefits. The compound's versatility as a building block ensures that it will remain a valuable asset in pharmaceutical chemistry for years to come.